(R)-Mephenytoin (R)-Mephenytoin (R)-Mephenytoin is the (R) enantiomer of the anticonvulsant mephenytoin. (R)-Mephenytoin can be demethylated by the cytochrome P450 (CYP) isoform CYP2C9 to form the active metabolite 5-ethyl-5-phenylhydantoin (nirvanol). The ratio of (S)-mephenytoin to (R)-mephenytoin in urine following administration of the racemic mixture has been used to detect polymorphisms in drug metabolism by CYP2C19, as only (S)-mephenytoin is a substrate of CYP2C19.4,5,2

Brand Name: Vulcanchem
CAS No.: 71140-51-7
VCID: VC20772587
InChI: InChI=1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)14(2)11(16)13-12/h4-8H,3H2,1-2H3,(H,13,16)/t12-/m1/s1
SMILES: CCC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2
Molecular Formula: C12H14N2O2
Molecular Weight: 218.25 g/mol

(R)-Mephenytoin

CAS No.: 71140-51-7

Cat. No.: VC20772587

Molecular Formula: C12H14N2O2

Molecular Weight: 218.25 g/mol

* For research use only. Not for human or veterinary use.

(R)-Mephenytoin - 71140-51-7

Specification

Description (R)-Mephenytoin is the (R) enantiomer of the anticonvulsant mephenytoin. (R)-Mephenytoin can be demethylated by the cytochrome P450 (CYP) isoform CYP2C9 to form the active metabolite 5-ethyl-5-phenylhydantoin (nirvanol). The ratio of (S)-mephenytoin to (R)-mephenytoin in urine following administration of the racemic mixture has been used to detect polymorphisms in drug metabolism by CYP2C19, as only (S)-mephenytoin is a substrate of CYP2C19.4,5,2

CAS No. 71140-51-7
Molecular Formula C12H14N2O2
Molecular Weight 218.25 g/mol
IUPAC Name (5R)-5-ethyl-3-methyl-5-phenylimidazolidine-2,4-dione
Standard InChI InChI=1S/C12H14N2O2/c1-3-12(9-7-5-4-6-8-9)10(15)14(2)11(16)13-12/h4-8H,3H2,1-2H3,(H,13,16)/t12-/m1/s1
Standard InChI Key GMHKMTDVRCWUDX-GFCCVEGCSA-N
Isomeric SMILES CC[C@]1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2
SMILES CCC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2
Canonical SMILES CCC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2

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